Cas no 32111-09-4 (Carbamic acid,(phenylsulfonyl)-, ethyl ester (6CI,7CI,9CI))

• Product Name: Carbamic acid,(phenylsulfonyl)-, ethyl ester (6CI,7CI,9CI)
• CAS No: 32111-09-4
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 314556
• PubChem ID: 286212
• Update Time: 2025-04-19

Carbamic acid,(phenylsulfonyl)-, ethyl ester (6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(phenylsulfonyl)-, ethyl ester (6CI,7CI,9CI)
• ethyl N-(benzenesulfonyl)carbamate
• AC1L64QF
• AC1Q6VNT
• benzenesulfonyl-carbamic acid ethyl ester
• Benzolsulfonyl-carbamidsaeure-aethylester
• Benzolsulfonylcarbaminsaeure-aethylylester
• CTK4G8220
• Enamine_000972
• Ethyl N-(Benzenesulphonyl)carbamate
• ethyl N-(phenylsulfonyl)carbamate
• Ethyl phenylsulfonylcarbamate
• ethyl(phenylsulfonyl)carbamate
• N-Benzolsulfonyl-carbaminsaeure-aethylester
• NSC144069
• Oprea1_005665
• SureCN4700005
• ethyl N-phenylsulfonylcarbamate
• DTXSID60301540
• HMS1396M04
• SCHEMBL4700005
• AKOS024333181
• NSC-144069
• Z56780220
• Benzolsulfonylurethane
• RUUGNIQERAFPSL-UHFFFAOYSA-N
• 32111-09-4

• Inchi： 1S/C9H11NO4S/c1-2-14-9(11)10-15(12,13)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,11)
• InChI Key： RUUGNIQERAFPSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 229.04093
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.298
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.535
• PSA: 72.47
• LogP: 2.59310